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Compound Focus: Pik-75

CAS No.: 945619-31-8

Cat. No.: S784197

The table below summarizes the solubility of PIK-75 HCI in various solvents, which is critical for preparing

stock and working solutions [1] [2] [3].

Solvent Solubility Notes and Preparation Instructions

| DMSO | 98 mg/mL (200.51 mM) [1] 11 mg/mL (22.51 mM) [4] | Recommended for primary stock. Use
fresh, moisture-absorbing DMSO can reduce solubility [1] [2]. | | Ethanel | 9 mg/mL (18.41 mM) [1] | An
alternative for stock solutions. | | Water | Insoluble [1] [2] [4] | Not suitable for direct dissolution. | | In Vive

Formulations | Various (see below) | Requires specific suspending agents for animal studies. |

Preparing Stock Solutions

e For in vitro work: Dissolve PIK-75 HCI in DMSO to create a concentrated stock solution (e.g., 10-
100 mM). Gently warm the solution if needed to achieve full dissolution [3].
e For in vivo studies: PIK-75 HCl is insoluble in water and biologically compatible buffers, so it must
be administered as a suspension [5]. Below are example formulations validated for animal research:
o Homogeneous Suspension: =5 mg/mL in 0.5% Carboxymethylcellulose Sodium (CMC-Na) [1]
[2].
o Clear Solution (for lower doses): 0.150 mg/mL in 5% DMSO, 40% PEG300, 5% Tween-80,
and 50% ddH=20 [2].
o Clear Solution (oil-based): 0.150 mg/mL in 5% DMSO and 95% Corn oil [2].

Troubleshooting Common Issues
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¢ Problem: Precipitation in aqueous cell culture media. This is expected since PIK-75 HCl is

insoluble in water. Always add the compound to your culture from a DMSO stock solution. The final
DMSO concentration should typically be kept below 0.1-1% to maintain cell viability.

¢ Problem: Inconsistent results or apparent loss of activity. Use freshly opened DMSO to make
stock solutions, as moisture-absorbing DMSO can significantly reduce the compound's solubility and

stability over time [1] [2]. Aliquot and store stock solutions at -20°C to avoid repeated freeze-thaw

cycles.

Biological Activity & Experimental Protocols

PIK-75 HClI is a potent and selective inhibitor, primarily targeting the p110a isoform of PI3K and DNA-

dependent protein kinase (DNA-PK) [1] [2] [4].

Target ICso (Cell-free assay) Description

DNA-PK 2nM [1] [2] [4] Potent inhibitor of DNA-dependent protein kinase.
p110a (PI3K) 5.8 nM [1] [2] [3] Highly selective over other PI3K isoforms.

p110y (PI3K) 76 nM [1] [2] [3] ~13-fold less potent than for p110a.

p1103 (PI3K)

p110B (PI3K)

0.51 pM [1] [2] [4]

1.3 uM [3] [4]

~88-fold less potent than for p110a.

>200-fold less potent than for p110a.

Mechanism of Action: PIK-75 HCI binds to purified p110a as a non-competitive inhibitor with respect to

ATP and a competitive inhibitor with respect to the substrate phosphatidylinositol [1]. Recent research

highlights its ability to overcome drug resistance in cancers like mantle cell lymphoma by simultaneously

blocking the PI3K-AKT signaling pathway and reducing the levels of the pro-survival protein Mcl-1 [6] [7].

Here is a simplified workflow for a typical kinase inhibition assay using PIK-75:
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Prepare PIK-75 Stock

Set Up Reaction Mix:
- 20 mM HEPES, pH 7.5

- 5 mM MgCl2
- 180 uM Phosphatidyl Inositol
- PI3K Enzyme

Initiate Reaction
with ATP (incl. [y-32P]ATP)

l

Incubate 30 min
at Room Temperature

l

Stop Reaction with 1 M HCI

'

Extract Phospholipids
(Chloroform/Methanol)

'

Liquid Scintillation
Counting

Click to download full resolution via product page

Example Cell-Based Assay (MTT Cytotoxicity)

e Cell Lines: The compound has been tested on a wide range, including A2780, HCT116, MCF7, and
PC3 cells [1] [2].
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e Concentration & Time: Treat cells for 48 hours with PIK-75 concentrations typically ranging from O
to 10 uM [1] [2].

e Protocol Summary:

Seed cells in 24-well plates.

After treatment, add MTT reagent and incubate for 3.5 hours at 37°C.

Solubilize the resulting formazan product overnight using 10% SDS in 0.01 M HCI.

Measure absorbance at 570 nm with a reference wavelength of 690 nm [1] [2].

[e]

o

o

[¢]

Key Considerations for Your Research

o Off-Target Effects: Be aware that PIK-75 is a dual inhibitor of PI3K p110a and DNA-PK. This activity
profile can be leveraged therapeutically but may complicate the interpretation of results if studying
PI3K signaling in isolation [6] [8] [7].

e Advanced Formulations: To improve delivery and reduce potential off-target toxicity in animal
models, researchers have successfully developed folate receptor-targeted nanosuspensions of PIK-
75, which showed enhanced cytotoxicity and tumor accumulation in preclinical models [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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